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Compound of Interest

Compound Name: Scytalol C

Cat. No.: B15597107 Get Quote

Disclaimer: The initial search for "Scytalol C" did not yield a recognized chemical entity. This

guide provides a comprehensive overview of two potential, similarly named natural products of

significant interest to the scientific community: Scytonemin and Calyculin C. Both compounds

have been investigated for their unique biological activities and complex chemical structures,

making them relevant to researchers, scientists, and drug development professionals.

Part 1: Scytonemin
Scytonemin is a dimeric indole alkaloid pigment synthesized by various species of

cyanobacteria. It is renowned for its potent UV-screening capabilities and has garnered

attention for its antiproliferative and anti-inflammatory properties.

Natural Source and Isolation
Scytonemin is primarily found in the extracellular sheaths of cyanobacteria that are often

exposed to high levels of solar radiation.

Natural Source Organisms:

Nostoc species (e.g., Nostoc commune, Nostoc punctiforme)[1][2][3]

Scytonema species[4]

Lyngbya species (e.g., Lyngbya aestuarii)[4][5]
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Calothrix species[4]

Chlorogloeopsis species[4]

Hyella species[4]

Isolation Data:

Parameter Value Reference

Yield from Nostoc commune 1.5% (w/w) of dry biomass [1]

Yield from Microbial Mats 0.03% - 0.1% of dry weight [5]

Solubility

Soluble in acetone, ethyl

acetate, acetonitrile, N,N-

dimethylformamide

[2]

UV-Vis λmax (in vitro) 252, 278, 300, 386 nm [4]

UV-Vis λmax (in vivo) 370 nm [4]

Experimental Protocol: Isolation of Scytonemin from Nostoc commune[1]

Collection and Preparation: Samples of Nostoc commune are collected and dried. The dried

biomass is used for extraction.

Extraction: The dried biomass (1 g) is subjected to acetone extraction.

Purification and Characterization: The extract is purified and characterized by HPLC and

NMR spectroscopy. The final product is dissolved in dimethyl sulfoxide (DMSO) for biological

assays.

Synthesis
The total synthesis of scytonemin has been achieved, and its biosynthetic pathway is an active

area of research.

Biosynthesis Overview:
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The biosynthesis of scytonemin in cyanobacteria involves a gene cluster responsible for its

production[6][7]. The key steps involve enzymes ScyA, ScyB, and ScyC[4][5][6]. The proposed

pathway begins with the conversion of L-tryptophan to 3-indole pyruvic acid, which is then

coupled with p-hydroxyphenylpyruvic acid. A subsequent cyclization and dimerization yield the

final scytonemin molecule[4].

Experimental Workflow: Biosynthesis of Scytonemin

L-Tryptophan 3-Indole pyruvic acidScyB

p-Hydroxyphenylpyruvic acid
β-Ketoacid IntermediateScyA Tricyclic KetoneScyC ScytoneminOxidation & Dimerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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